Cas no 23471-35-4 (Heptanoic acid,2-([1,1'-biphenyl]-4-yloxy)-)

• Product Name: Heptanoic acid,2-([1,1'-biphenyl]-4-yloxy)-
• CAS No: 23471-35-4
• MF: C₁₉H₂₂O₃
• MW: 298.376185894012
• CID: 276060
• PubChem ID: 193026
• Update Time: 2025-04-19

Heptanoic acid,2-([1,1'-biphenyl]-4-yloxy)- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,2-([1,1'-biphenyl]-4-yloxy)-
• GP-45,699
• GP 45699
• 23471-35-4
• 2-(p-Benzylphenoxy)-heptanoic acid
• DTXSID70946148
• 2-[([1,1'-Biphenyl]-4-yl)oxy]heptanoic acid
• GP 45,699
• GP-45699

• Inchi： 1S/C19H22O3/c1-2-3-5-10-18(19(20)21)22-17-13-11-16(12-14-17)15-8-6-4-7-9-15/h4,6-9,11-14,18H,2-3,5,10H2,1H3,(H,20,21)
• InChI Key： WEAFBPWCYVGTAB-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C2C=CC=CC=2)=CC=1)C(C(=O)O)CCCCC

Computed Properties

• Exact Mass: 298.15696
• Monoisotopic Mass: 298.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53